Cas no 1806836-93-0 (4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine)

• Product Name: 4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine
• CAS No: 1806836-93-0
• MF: C₆H₄Br₂F₂N₂
• MW: 301.9141664505
• CID: 4849236
• Update Time: 2025-08-03

4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Br2F2N2/c7-4-2(11)1-3(6(9)10)12-5(4)8/h1,6H,(H2,11,12)
• InChI Key： PDKCPLJDOCGFOW-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C=C1N)Br

Computed Properties

• Exact Mass: 301.86888 g/mol
• Monoisotopic Mass: 299.87093 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.91
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine

Comprehensive Overview of 4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine (CAS No. 1806836-93-0)

4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine (CAS No. 1806836-93-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique combination of functional groups, including an amino group, two bromine atoms, and a difluoromethyl moiety, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

The structural complexity of 4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine offers distinct advantages in medicinal chemistry. Its difluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates, while the bromine substituents facilitate further functionalization via cross-coupling reactions. Recent studies highlight its role in synthesizing fluorinated pyridine scaffolds, which are pivotal in designing CNS-targeting drugs and agrochemicals. This aligns with the industry's focus on fluorine-containing compounds, a trending topic in AI-driven drug design platforms.

From an industrial perspective, CAS No. 1806836-93-0 is valued for its reproducibility in large-scale synthesis, addressing the need for high-purity intermediates in contract manufacturing organizations (CMOs). Analytical techniques such as HPLC and NMR confirm its stability under standard storage conditions, a frequent concern among purchasers searching for "stable bromopyridine suppliers." Additionally, its compatibility with green chemistry protocols—such as solvent-free reactions—resonates with the global push for sustainable chemical production.

Emerging applications of 4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine extend to material science, where its electron-deficient pyridine core contributes to the development of organic semiconductors. This intersects with the surge in demand for flexible electronics materials, a hot topic in tech forums. Furthermore, patent analyses reveal its utility in photoactive dyes, catering to the renewable energy sector's interest in next-gen solar cell components.

To address common queries from researchers, this compound’s synthetic routes often involve regioselective bromination of pyridine precursors, followed by amination—a process detailed in recent open-access journals. Safety data sheets emphasize standard lab precautions, though it is not classified under hazardous categories, a point frequently clarified in "non-hazardous bromopyridine FAQs." For procurement, suppliers typically provide GC-MS certificates, ensuring compliance with ISO standards.

In summary, 4-Amino-2,3-dibromo-6-(difluoromethyl)pyridine (CAS No. 1806836-93-0) exemplifies innovation in functionalized pyridines, bridging gaps between academia and industry. Its multifaceted roles—from drug discovery to advanced materials—underscore its relevance in contemporary research, while its synthetic accessibility meets commercial scalability demands. As interest in halogenated heterocycles grows, this compound remains a cornerstone for cutting-edge applications.